Cas no 959272-81-2 (6-Benzofuranacetaldehyde)
6-Benzofuranacetaldehyde structure
Product Name:6-Benzofuranacetaldehyde
CAS No:959272-81-2
MF:C10H8O2
MW:160.169322967529
CID:1001867
PubChem ID:6422828
Update Time:2025-04-20
6-Benzofuranacetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzofuranacetaldehyde
- 2-cyclopenta[c]pyran-1-ylacetaldehyde
- LQBONOROJWJFLR-UHFFFAOYSA-N
- 959272-81-2
- 2-(Benzofuran-6-yl)acetaldehyde
- 6-Benzofuranylacetaldehyde
-
- Inchi: 1S/C10H8O2/c11-5-3-8-1-2-9-4-6-12-10(9)7-8/h1-2,4-7H,3H2
- InChI Key: LQBONOROJWJFLR-UHFFFAOYSA-N
- SMILES: O1C=CC2C=CC(CC=O)=CC1=2
Computed Properties
- Exact Mass: 160.052429494g/mol
- Monoisotopic Mass: 160.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30.2Ų
6-Benzofuranacetaldehyde Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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